Cas no 62956-48-3 (Gomisin G)

Gomisin G Properties

Names and Identifiers

• Gomisin G
• Gomisin-G
• The dried fruit of Schisandra chinensis
• [ "" ]
• 6B4CV8T31X
• (-)-Gomisin G
• GOMISING
• (hydroxy-tetramethoxy-dimethyl-[?]yl) benzoate
• Y0095
• C17819
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-7,8-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 8-benzoate, (6S,7S,8S,13aS)-
• [(9S,10S,11S)-10-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] benzoate
• AKOS037514682
• HY-N0858
• UNII-6B4CV8T31X
• DTXSID601346778
• A868300
• MS-29908
• Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole-7,8-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 8-benzoate, (6S,7S,8S)-
• CHEMBL515928
• 62956-48-3
• CS-3665
• Q27264434
• (9S,10S,11S)-10-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-11-yl benzoate
• DA-73837
• +Expand

• MDL： MFCD21333382
• InChIKey： OFDWKHIQKPKRKY-DSASHONVSA-N
• Inchi： 1S/C30H32O9/c1-16-12-18-13-20(33-3)24(34-4)26(35-5)22(18)23-19(14-21-25(27(23)36-6)38-15-37-21)28(30(16,2)32)39-29(31)17-10-8-7-9-11-17/h7-11,13-14,16,28,32H,12,15H2,1-6H3/t16-,28-,30-/m0/s1
• SMILES： O([H])[C@]1(C([H])([H])[H])[C@]([H])(C2=C([H])C3=C(C(=C2C2=C(C(=C(C([H])=C2C([H])([H])[C@]1([H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])O3)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 536.204633g/mol
• Surface Charge: 0
• XLogP3: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 536.204633g/mol
• Monoisotopic Mass: 536.204633g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 39
• Complexity: 833
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 536.6

Experimental Properties

• LogP: 4.95800
• PSA: 101.91000
• Boiling Point: 760毫米汞柱时670.9±55.0°C
• Melting Point: No data available
• Vapor Pressure: 0.0 ± 2.2 mmHg at 25 ° C
• Flash Point: 217.2±25.0 °C
• Solubility: Insuluble (4.9E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),